Cas no 1040636-69-8 (5-{5-[(benzenesulfonyl)methyl]furan-2-yl}-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole)

• Product Name: 5-{5-[(benzenesulfonyl)methyl]furan-2-yl}-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole
• CAS No: 1040636-69-8
• MF: C₂₀H₁₆N₂O₄S₂
• MW: 412.482042312622
• CID: 5383041
• Update Time: 2025-10-25

5-{5-[(benzenesulfonyl)methyl]furan-2-yl}-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[5-(benzenesulfonylmethyl)furan-2-yl]-3-(4-methylsulfanylphenyl)-1,2,4-oxadiazole
• 5-{5-[(benzenesulfonyl)methyl]furan-2-yl}-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole

• Inchi： 1S/C20H16N2O4S2/c1-27-16-10-7-14(8-11-16)19-21-20(26-22-19)18-12-9-15(25-18)13-28(23,24)17-5-3-2-4-6-17/h2-12H,13H2,1H3
• InChI Key： MUDMWZZPNMPDPZ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(CS(C3=CC=CC=C3)(=O)=O)O2)=NC(C2=CC=C(SC)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-{5-[(benzenesulfonyl)methyl]furan-2-yl}-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole

5-{5-[(Benzenesulfonyl)methyl]furan-2-yl}-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole: A Comprehensive Overview

The compound with CAS No. 1040636-69-8, named 5-{5-[(benzenesulfonyl)methyl]furan-2-yl}-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxadiazoles, which are five-membered heterocyclic compounds containing two adjacent oxygen and nitrogen atoms. The structure of this molecule incorporates a benzenesulfonyl group attached to a furan ring and a methylsulfanyl group attached to a phenyl ring, making it a versatile compound for further research and development.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery due to their unique electronic properties and ability to interact with biological targets. The presence of the benzenesulfonyl group in this compound enhances its stability and bioavailability, while the furan ring contributes to its aromaticity and reactivity. Additionally, the methylsulfanyl group introduces sulfur-based functionalities, which are known to play a crucial role in enzymatic activities and drug metabolism.

One of the most promising applications of this compound lies in its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs of biologically active compounds that maintain similar pharmacological properties but differ in their physical or chemical characteristics. The combination of the oxadiazole core, benzenesulfonyl substituent, and methylsulfanyl phenyl group makes this compound an excellent candidate for exploring new therapeutic agents with improved efficacy and reduced toxicity.

Furthermore, the synthesis of this compound involves advanced organic chemistry techniques such as Suzuki coupling and Stille coupling reactions. These methods allow for precise control over the molecular architecture, enabling researchers to tailor the compound's properties for specific applications. The use of these cutting-edge methodologies underscores the importance of this compound as a platform for further chemical innovation.

In terms of physical properties, this compound exhibits a high degree of solubility in organic solvents due to its polar functional groups. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing valuable insights into its thermal stability. These properties are critical for its potential use in pharmaceutical formulations and industrial processes.

The biological evaluation of this compound has revealed its potential as an inhibitor of key enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity without causing significant cytotoxicity, making it a promising lead compound for drug development. Additionally, computational modeling techniques such as molecular docking have been employed to predict its binding affinity to various protein targets, further enhancing its utility in rational drug design.

Another area of interest is the environmental impact of this compound. Given its complex structure and functional groups, understanding its degradation pathways under different environmental conditions is essential for assessing its ecological safety. Recent research has focused on determining its biodegradability and persistence in aquatic systems, providing valuable data for risk assessment studies.

In conclusion, the compound 5-{5-[(benzenesulfonyl)methyl]furan-2-yl}-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthesis techniques and promising biological activity, positions it as a valuable tool for future research and development efforts.